Cas no 918643-60-4 (1,4-Benzenedicarboxylic acid, 1,4-bis(3-methyl-2-buten-1-yl) ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 1,4-bis(3-methyl-2-buten-1-yl) ester
• CAS No: 918643-60-4
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• CID: 772253
• PubChem ID: 53944237
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, 1,4-bis(3-methyl-2-buten-1-yl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 1,4-bis(3-methyl-2-buten-1-yl) ester
• bis(3-methylbut-2-enyl) benzene-1,4-dicarboxylate
• 918643-60-4
• Bis(3-methylbut-2-en-1-yl) benzene-1,4-dicarboxylate
• DTXSID80707863

• Inchi： 1S/C18H22O4/c1-13(2)9-11-21-17(19)15-5-7-16(8-6-15)18(20)22-12-10-14(3)4/h5-10H,11-12H2,1-4H3
• InChI Key： IZYPNJFIOOQOEG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OC/C=C(\C)/C)=CC=1)=O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 302.15180918g/mol
• Monoisotopic Mass: 302.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.6Ų